Cas no 2001407-08-3 (2-(3-Fluoropyrrolidin-1-yl)nicotinic acid)

• Product Name: 2-(3-Fluoropyrrolidin-1-yl)nicotinic acid
• CAS No: 2001407-08-3
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 5720828
• PubChem ID: 90407618
• Update Time: 2025-05-20

2-(3-Fluoropyrrolidin-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• starbld0026924
• 2001407-08-3
• AKOS026708896
• 2-(3-fluoropyrrolidin-1-yl)nicotinic acid
• SCHEMBL16034182
• F1907-4435
• 2-(3-fluoropyrrolidin-1-yl)pyridine-3-carboxylic acid
• 2-(3-Fluoropyrrolidin-1-yl)nicotinic acid

• Inchi： 1S/C10H11FN2O2/c11-7-3-5-13(6-7)9-8(10(14)15)2-1-4-12-9/h1-2,4,7H,3,5-6H2,(H,14,15)
• InChI Key： LSOYHFICUUMQTB-UHFFFAOYSA-N
• SMILES： FC1CN(C2C(C(=O)O)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(3-Fluoropyrrolidin-1-yl)nicotinic acid

2-(3-Fluoropyrrolidin-1-yl)nicotinic Acid: A Comprehensive Overview

The compound with CAS No. 2001407-08-3, known as 2-(3-Fluoropyrrolidin-1-yl)nicotinic acid, is a fascinating molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of nicotinic acid, a well-known precursor to niacin, which plays a crucial role in energy metabolism and cellular signaling. The introduction of the 3-fluoropyrrolidin group into the structure introduces unique properties that make this compound a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-(3-Fluoropyrrolidin-1-yl)nicotinic acid as a modulator of nicotinic acetylcholine receptors (nAChRs). These receptors are critical in various physiological processes, including cognition, memory, and pain perception. The fluoro-substituted pyrrolidine ring in the molecule enhances its affinity for specific nAChR subtypes, making it a valuable tool in drug discovery efforts targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of nicotinic acid derivatives. The incorporation of the fluorinated pyrrolidine group requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production of 2-(3-Fluoropyrrolidin-1-yl)nicotinic acid. These advancements have significantly improved the scalability and cost-effectiveness of the synthesis process.

In terms of pharmacokinetics, 2-(3-Fluoropyrrolidin-1-yl)nicotinic acid exhibits favorable properties that enhance its bioavailability and efficacy. Preclinical studies have demonstrated that the compound has good oral absorption and minimal systemic toxicity, making it an attractive candidate for further development. Additionally, its ability to penetrate the blood-brain barrier suggests potential utility in treating central nervous system disorders.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of 2-(3-Fluoropyrrolidin-1-yl)nicotinic acid. Molecular docking studies have revealed that the fluoro-substituted pyrrolidine group plays a pivotal role in stabilizing receptor-ligand interactions. This understanding has guided the design of new analogs with improved potency and selectivity, further expanding the therapeutic potential of this class of compounds.

In conclusion, CAS No. 2001407-08-3, or 2-(3-Fluoropyrrolidin-1-yl)nicotinic acid, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its promising pharmacological profile, positions it as a key player in the development of novel therapeutics for a wide range of diseases. As research continues to uncover its full potential, this compound is poised to make a substantial impact on both academic and industrial drug discovery efforts.